Cas no 138657-34-8 (1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester)
138657-34-8 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester
CAS No:138657-34-8
MF:C10H13NO3
MW:195.215122938156
CID:1264912
PubChem ID:71342356
Update Time:2025-04-20
1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester
- methyl 3-formyl-1,4,5-trimethylpyrrole-2-carboxylate
- DTXSID90769134
- Methyl 3-formyl-1,4,5-trimethyl-1H-pyrrole-2-carboxylate
- 138657-34-8
-
- Inchi: 1S/C10H13NO3/c1-6-7(2)11(3)9(8(6)5-12)10(13)14-4/h5H,1-4H3
- InChI Key: MRKRYXHSHWDMKJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C=O)C(C)=C(C)N1C)=O
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 48.3Ų
Experimental Properties
- PSA: 48.3
1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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